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Compound of Interest

Compound Name: Adenine dihydroiodide

Cat. No.: B15440383 Get Quote

A comprehensive search of available scientific literature and crystallographic databases has

revealed no published data on the crystal structure of adenine dihydroiodide. Despite

extensive investigation into experimental and computational chemistry resources, including the

Cambridge Crystallographic Data Centre (CCDC), no specific information regarding the

synthesis, crystallization, or structural determination of adenine dihydroiodide could be

located.

The scientific community has extensively studied the crystal structures of adenine and its

various salts, including adenine hydrochloride and adenine dihydrochloride. This body of

research provides valuable insights into the protonation sites, hydrogen bonding patterns, and

crystal packing of the adenine molecule. However, the specific dihydroiodide salt requested

does not appear to have been characterized.

For researchers, scientists, and drug development professionals interested in the structural

chemistry of protonated adenine, a detailed examination of closely related and well-

documented structures is recommended. Adenine dihydrochloride serves as a pertinent

alternative for which crystallographic data is available. Studying the structure of adenine

dihydrochloride can offer analogous insights into the molecular conformation, intermolecular

interactions, and supramolecular assembly that might be anticipated in other di-protonated

adenine salts.
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Suggested Alternative for Study: Adenine
Dihydrochloride
For those requiring a detailed technical guide on a di-protonated adenine crystal structure, we

can provide a comprehensive whitepaper on adenine dihydrochloride. This would include:

Crystallographic Data: A summary of unit cell parameters, space group, bond lengths, bond

angles, and torsion angles in structured tables.

Experimental Protocols: Detailed methodologies for the synthesis and single-crystal X-ray

diffraction analysis of adenine dihydrochloride.

Structural Visualization: Generation of Graphviz diagrams to illustrate the molecular

structure, hydrogen bonding network, and crystal packing of adenine dihydrochloride,

adhering to the specified visualization requirements.

Should you wish to proceed with a report on this alternative compound, please indicate your

interest.

To cite this document: BenchChem. [No Crystallographic Data Currently Available for
Adenine Dihydroiodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15440383#crystal-structure-of-adenine-
dihydroiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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